Cas no 944895-46-9 (2-(5-bromo-1H-indol-1-yl)ethan-1-amine)

• Product Name: 2-(5-bromo-1H-indol-1-yl)ethan-1-amine
• CAS No: 944895-46-9
• MF: C₁₀H₁₁BrN₂
• MW: 239.111741304398
• CID: 4660671
• PubChem ID: 39732334
• Update Time: 2025-11-01

2-(5-bromo-1H-indol-1-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromo-1H-indol-1-yl)ethanamine
• 2-(5-bromoindol-1-yl)ethanamine
• 2-(5-bromo-1H-indole-1-yl)ethanamine
• 1H-Indole-1-ethanamine, 5-bromo-
• 2-(5-Bromo-1H-indol-1-yl)ethan-1-amine
• 2-(5-bromo-1H-indol-1-yl)ethan-1-amine

• Inchi： 1S/C10H11BrN2/c11-9-1-2-10-8(7-9)3-5-13(10)6-4-12/h1-3,5,7H,4,6,12H2
• InChI Key： HVTQSFBATNPZOO-UHFFFAOYSA-N
• SMILES： N1(CCN)C2=C(C=C(Br)C=C2)C=C1

Computed Properties

• Exact Mass: 238.011
• Monoisotopic Mass: 238.011
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31A^2
• XLogP3: 1.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 2-(5-bromo-1H-indol-1-yl)ethan-1-amine

Comprehensive Overview of 2-(5-bromo-1H-indol-1-yl)ethan-1-amine (CAS No. 944895-46-9)

2-(5-bromo-1H-indol-1-yl)ethan-1-amine (CAS No. 944895-46-9) is a brominated indole derivative with significant potential in pharmaceutical and biochemical research. This compound, characterized by its 5-bromo substitution on the indole ring, has garnered attention for its unique structural properties and applications in drug discovery. Researchers are increasingly exploring its role as a building block for novel therapeutics, particularly in targeting neurological and oncological pathways.

The molecular structure of 2-(5-bromo-1H-indol-1-yl)ethan-1-amine features an ethylamine side chain attached to the nitrogen of the indole core, enhancing its reactivity and binding affinity. This modification makes it a valuable intermediate in synthesizing selective serotonin receptor modulators, a hot topic in mental health research. Recent studies highlight its potential in developing treatments for conditions like depression and anxiety, aligning with growing public interest in neuropharmacology and personalized medicine.

In synthetic chemistry, CAS No. 944895-46-9 is often utilized in cross-coupling reactions, leveraging its bromo group for palladium-catalyzed transformations. This aligns with the industry's shift toward green chemistry and atom-efficient synthesis, addressing environmental concerns. Laboratories frequently search for high-purity indole derivatives, making this compound a sought-after reagent for high-throughput screening platforms.

From a commercial perspective, demand for 2-(5-bromo-1H-indol-1-yl)ethan-1-amine has risen due to its role in proteomics research and bioconjugation. Its amine functionality allows facile conjugation with fluorescent tags or biomolecules, catering to the booming diagnostics and biomarker discovery sectors. These applications resonate with trending searches on precision medicine and next-generation therapeutics.

Quality control of CAS No. 944895-46-9 involves rigorous HPLC and NMR validation, ensuring compliance with Good Manufacturing Practice (GMP) standards. This emphasis on purity meets the pharmaceutical industry's demand for reproducible synthetic routes, a frequently queried topic among chemists optimizing scale-up processes.

Future research directions for this compound may explore its structure-activity relationships (SAR) in modulating GPCR signaling, a trending area in drug repurposing studies. As the scientific community prioritizes AI-driven drug design, computational models could further elucidate its binding motifs, answering common queries about in silico screening efficiency.

In summary, 2-(5-bromo-1H-indol-1-yl)ethan-1-amine represents a versatile scaffold bridging medicinal chemistry and biotechnology. Its relevance to cutting-edge fields like neurodegenerative disease research and targeted therapy development ensures sustained academic and industrial interest, positioning it as a key player in modern life sciences innovation.